Cas no 1208081-32-6 ((6-Chloro-4-(trifluoromethyl)pyridin-2-yl)-methylamine)

• Product name: (6-Chloro-4-(trifluoromethyl)pyridin-2-yl)-methylamine
• CAS No: 1208081-32-6
• MF: C₇H₆ClF₃N₂
• MW: 210.584150791168
• MDL: MFCD15142767
• CID: 4685710

(6-Chloro-4-(trifluoromethyl)pyridin-2-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-methyl-4-(trifluoromethyl)pyridin-2-amine
• (6-Chloro-4-(trifluoromethyl)pyridin-2-yl)-methylamine
• SBB094397
• [6-chloro-4-(trifluoromethyl)(2-pyridyl)]methylamine
• 2-Chloro-6-(methylamino)-4-(trifluoromethyl)pyridine

• MDL： MFCD15142767
• Inchi： 1S/C7H6ClF3N2/c1-12-6-3-4(7(9,10)11)2-5(8)13-6/h2-3H,1H3,(H,12,13)
• InChI Key： RFATTWKJSLOMMZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CC(=N1)NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on (6-Chloro-4-(trifluoromethyl)pyridin-2-yl)-methylamine

Comprehensive Overview of (6-Chloro-4-(trifluoromethyl)pyridin-2-yl)-methylamine (CAS No. 1208081-32-6)

The compound (6-Chloro-4-(trifluoromethyl)pyridin-2-yl)-methylamine, identified by its CAS No. 1208081-32-6, is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the chloro and trifluoromethyl substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently seek information on this compound due to its potential in drug discovery and crop protection formulations.

One of the key reasons for the growing interest in (6-Chloro-4-(trifluoromethyl)pyridin-2-yl)-methylamine is its role in the development of novel heterocyclic compounds. Heterocycles are a cornerstone of modern medicinal chemistry, and this compound's pyridine core is particularly noteworthy. The presence of both electron-withdrawing (trifluoromethyl) and electron-donating (methylamine) groups allows for versatile reactivity, enabling the creation of diverse molecular architectures. This versatility aligns with current trends in fragment-based drug design and high-throughput screening.

In the context of sustainable chemistry, CAS No. 1208081-32-6 has garnered attention for its potential in green synthesis protocols. With increasing regulatory pressure to reduce hazardous waste, chemists are exploring eco-friendly routes to modify such intermediates. The compound's stability under mild conditions makes it a candidate for catalytic transformations, a hot topic in academic and industrial research. Questions like "How to optimize the synthesis of 6-Chloro-4-(trifluoromethyl)pyridin-2-yl)-methylamine derivatives?" are frequently searched, reflecting the demand for efficient methodologies.

Another area of interest is the compound's application in agrochemical innovation. The trifluoromethyl group is a common motif in pesticides and herbicides due to its ability to enhance bioavailability and resistance to metabolic degradation. Researchers investigating crop protection agents often explore derivatives of (6-Chloro-4-(trifluoromethyl)pyridin-2-yl)-methylamine to develop next-generation solutions with lower environmental impact. Searches for "pyridine-based agrochemicals" or "trifluoromethyl in agriculture" highlight this trend.

From a pharmaceutical perspective, the compound's scaffold is relevant to central nervous system (CNS) drug discovery. Pyridine derivatives are known to cross the blood-brain barrier, making them attractive for targeting neurological disorders. The methylamine moiety in CAS No. 1208081-32-6 can be further functionalized to modulate receptor binding, a strategy employed in developing selective enzyme inhibitors. Queries such as "How does 6-Chloro-4-(trifluoromethyl)pyridin-2-yl)-methylamine interact with biological targets?" are common among medicinal chemists.

Analytical characterization of (6-Chloro-4-(trifluoromethyl)pyridin-2-yl)-methylamine is another critical aspect. Advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are often used to confirm its purity and structure. These methods are essential for quality control in large-scale production, ensuring compliance with Good Manufacturing Practices (GMP). The search term "analytical methods for pyridine derivatives" underscores the need for reliable validation protocols.

In summary, (6-Chloro-4-(trifluoromethyl)pyridin-2-yl)-methylamine (CAS No. 1208081-32-6) is a multifaceted compound with broad relevance in life sciences and material chemistry. Its structural attributes and reactivity profile position it as a key player in addressing contemporary challenges in drug development, sustainable agriculture, and catalysis. As research progresses, this compound is likely to remain a focal point for innovation, driven by its adaptability and performance in diverse applications.